Cas no 1341562-07-9 (2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid)

• Product Name: 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid
• CAS No: 1341562-07-9
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 4590020
• PubChem ID: 64137115
• Update Time: 2025-10-21

2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid
• Benzeneacetic acid, α-amino-3-fluoro-α-(trifluoromethyl)-

• Inchi： 1S/C9H7F4NO2/c10-6-3-1-2-5(4-6)8(14,7(15)16)9(11,12)13/h1-4H,14H2,(H,15,16)
• InChI Key： NUXDDYNJOVNZHY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)(C1=CC=CC(F)=C1)C(F)(F)F

Additional information on 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid

2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 1341562-07-9, known as 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a phenyl ring and an amino group. The presence of multiple fluorine atoms in its structure contributes to its distinctive chemical properties and potential applications in drug design.

2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid has been the subject of extensive research due to its promising pharmacological profile. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. Its ability to modulate specific biological pathways makes it a valuable tool in drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid involves a series of intricate chemical reactions. Researchers have optimized synthetic routes to enhance the efficiency and scalability of its production. These advancements have not only improved the accessibility of the compound but also paved the way for further exploration of its biological activities.

In terms of biological activity, 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid has demonstrated potent inhibitory effects on key enzymes involved in disease progression. For instance, studies have shown that it can effectively inhibit certain kinases associated with cancer cell proliferation. This makes it a compelling candidate for the development of targeted therapies.

Moreover, the compound's fluorinated structure confers it with enhanced stability and bioavailability. These properties are crucial for developing drugs that can be administered orally or through other routes without significant degradation or rapid clearance from the body.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid. By employing molecular docking studies and quantum mechanical calculations, researchers have gained insights into how this compound interacts with its target proteins at the atomic level. Such knowledge is invaluable for refining its structure further to improve efficacy and reduce off-target effects.

The application of 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and sensors. Ongoing research is exploring these possibilities with promising results.

In conclusion, CAS No. 1341562-07-9, or 2-amino-3,3,3-trifluoro-2-(3-fluorophenyl)propanoic acid, represents a significant advancement in chemical synthesis and drug discovery. Its versatile structure and potent biological activity position it as a key player in the development of novel therapeutic agents and advanced materials.